Cas no 88248-70-8 (Benzene, 1,4-bis[(1Z)-2-bromoethenyl]-)

Benzene, 1,4-bis[(1Z)-2-bromoethenyl]- structure
88248-70-8 structure
Product Name:Benzene, 1,4-bis[(1Z)-2-bromoethenyl]-
CAS No:88248-70-8
MF:C10H8Br2
MW:287.978521347046
CID:639898
PubChem ID:53909557
Update Time:2025-04-19

Benzene, 1,4-bis[(1Z)-2-bromoethenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,4-bis[(1Z)-2-bromoethenyl]-
    • 1,4-bis(2-bromoethenyl)benzene
    • DTXSID40707586
    • 88248-70-8
    • Inchi: 1S/C10H8Br2/c11-7-5-9-1-2-10(4-3-9)6-8-12/h1-8H
    • InChI Key: ICURYTKGPGAYEO-UHFFFAOYSA-N
    • SMILES: BrC=CC1C=CC(C=CBr)=CC=1

Computed Properties

  • Exact Mass: 287.89723g/mol
  • Monoisotopic Mass: 285.89928g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 4.2
  • Topological Polar Surface Area: 0Ų
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